![molecular formula C15H15ClN2O4S B2892877 4-[(4-chloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate CAS No. 338396-21-7](/img/structure/B2892877.png)
4-[(4-chloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate
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Description
4-[(4-chloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate is a useful research compound. Its molecular formula is C15H15ClN2O4S and its molecular weight is 354.81. The purity is usually 95%.
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Scientific Research Applications
Photolysis and Reactivity of Chloroanilines : Research on the photolysis of 4-chloroaniline and its N,N-dimethyl derivative in polar media demonstrates their transformation into triplet phenyl cations through an efficient photoheterolysis process. These cations exhibit interesting reactivities, such as the formation of diamino compounds or reduction back to the aniline form, depending on the solvent's hydrogen-donating properties. This study offers insights into the photochemical behavior of chloroanilines, which could be relevant for the applications of "4-[(4-chloroanilino)carbonyl]phenyl-N,N-dimethylsulfamate" in photochemistry and material science (Guizzardi et al., 2001).
Synthesis and Electrochemical Properties : The synthesis and electrochemical properties of complexes involving similar chloroaniline structures have been explored. These studies highlight the potential for creating novel compounds with unique electrochemical characteristics, which could be applied in the development of sensors, catalysts, or materials for electronic applications. The detailed understanding of their reactivity and interaction with other compounds under electrochemical conditions can provide a foundation for developing new chemical syntheses and applications (Mohamadighader et al., 2020).
Novel Ligand Applications in Catalysis : The development and use of quinazolinone-based ligands in catalytic reactions demonstrate the versatility of these compounds in synthesizing and manipulating organic molecules. Such studies can offer a conceptual basis for utilizing "this compound" in catalytic processes, potentially leading to new methods for creating valuable chemical products (Dai et al., 1998).
Properties
IUPAC Name |
[4-[(4-chlorophenyl)carbamoyl]phenyl] N,N-dimethylsulfamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O4S/c1-18(2)23(20,21)22-14-9-3-11(4-10-14)15(19)17-13-7-5-12(16)6-8-13/h3-10H,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISQOYTXXQAWBCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)OC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.